2-Furan-2-yl-3H-benzoimidazole-5-carboxylic acid
Description
2-Furan-2-yl-3H-benzoimidazole-5-carboxylic acid, also known as 2-FBC, is an organic compound with a molecular formula of C10H7NO3. It is a derivative of benzoimidazole and has a variety of applications in the scientific research field. This compound is used as an intermediate in the synthesis of several drugs and as a reagent in organic synthesis. It has also been studied for its potential use in the treatment of cancer, diabetes and other diseases.
Scientific Research Applications
Heterocyclic Building Blocks
This compound is used as a heterocyclic building block in chemical synthesis . It’s a unique chemical provided by Sigma-Aldrich to early discovery researchers .
Antibacterial Activity
Furan derivatives, including this compound, have shown significant antibacterial activity . They have been used to create numerous innovative antibacterial agents .
Antifungal Activity
The compound has shown inhibitory effects on the growth of yeast-like fungi Candida albicans at a concentration of 64 µg/mL .
Anti-Ulcer Activity
Furan-containing compounds, including this one, have demonstrated anti-ulcer activity .
Diuretic Activity
Furan derivatives have been found to have diuretic properties .
Muscle Relaxant Activity
Compounds containing furan have been used for their muscle relaxant properties .
Anti-Inflammatory and Analgesic Activities
Furan-containing compounds have shown anti-inflammatory and analgesic activities .
Antidepressant and Anti-Anxiolytic Activities
These compounds have also been used for their antidepressant and anti-anxiolytic effects .
properties
IUPAC Name |
2-(furan-2-yl)-3H-benzimidazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8N2O3/c15-12(16)7-3-4-8-9(6-7)14-11(13-8)10-2-1-5-17-10/h1-6H,(H,13,14)(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIZBQMTZXOUFTD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=NC3=C(N2)C=C(C=C3)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50378100 |
Source
|
| Record name | 2-(Furan-2-yl)-1H-benzimidazole-6-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50378100 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Furan-2-yl-3H-benzoimidazole-5-carboxylic acid | |
CAS RN |
174422-10-7 |
Source
|
| Record name | 2-(Furan-2-yl)-1H-benzimidazole-6-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50378100 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N~1~-[(Trimethoxysilyl)methyl]hexane-1,6-diamine](/img/structure/B60953.png)
![2-(3-Methyl-2,3-diazabicyclo[2.2.1]heptan-2-yl)ethanamine](/img/structure/B60969.png)
